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For Researchers, Scientists, and Drug Development Professionals

Introduction

Leukotriene B5 (LTB5) is a lipid mediator derived from the omega-3 fatty acid,
eicosapentaenoic acid (EPA).[1][2] As a member of the leukotriene family, it is involved in
inflammatory processes, although it is notably less potent than its omega-6 derived analog,
Leukotriene B4 (LTB4).[1][3] The relative production of LTB5 versus LTB4 can be influenced by
dietary intake of EPA, potentially modulating inflammatory responses.[1] Accurate quantification
of LTB5 in biological samples, such as cell culture supernatants, is crucial for studying
inflammation, the effects of dietary supplements, and for the development of novel anti-
inflammatory therapeutics.

This document provides a detailed protocol for the extraction of LTB5 from cell culture
supernatants, focusing on stimulation of human neutrophils, solid-phase extraction (SPE) for
purification and concentration, and subsequent analysis by liquid chromatography-tandem
mass spectrometry (LC-MS/MS).

Signaling Pathway of LTB5 Biosynthesis

The biosynthesis of LTBS5 is initiated by the release of eicosapentaenoic acid (EPA) from the
cell membrane. In response to inflammatory stimuli, phospholipase A2 is activated, which
cleaves EPA from membrane phospholipids. Free EPA is then converted to LTB5 through the 5-
lipoxygenase (5-LOX) pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Biosynthesis and biological activity of leukotriene B5 - PubMed [pubmed.ncbi.nlm.nih.gov]

2. Effect of orally administered eicosapentaenoic acid (EPA) on the formation of leukotriene
B4 and leukotriene B5 by rat leukocytes - PubMed [pubmed.ncbi.nim.nih.gov]

o 3. The effect of eicosapentaenoic acid on leukotriene B production by human neutrophils -
PubMed [pubmed.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Application Notes and Protocols: Extraction of
Leukotriene B5 from Cell Culture Supernatants]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1235181#leukotriene-b5-extraction-
protocol-from-cell-culture-supernatants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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